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Introduction

4-Nitrophenethyl bromide, with the CAS number 5339-26-4, is a valuable reagent in organic
synthesis, primarily serving as an intermediate in the pharmaceutical and agrochemical
industries.[1][2] Its chemical structure, featuring a nitro-substituted aromatic ring and a
bromoethyl group, imparts a unique reactivity profile that makes it a versatile building block for
a variety of complex molecules.[2] This technical guide provides a comprehensive overview of
the discovery, history, chemical properties, synthesis, and applications of 4-Nitrophenethyl
bromide.

While the specific historical details of the initial discovery and synthesis of 4-Nitrophenethyl
bromide are not readily available in publicly accessible records, its development is intrinsically
linked to the broader advancements in organic chemistry, particularly in the areas of nitration
and bromination reactions of aromatic compounds. Its utility as a synthetic intermediate likely
emerged as chemists explored the functionalization of nitrotoluene derivatives.

Chemical and Physical Properties

4-Nitrophenethyl bromide is a crystalline solid, typically appearing as a light yellow to pale
brown powder.[3] It is sparingly soluble in water but shows good solubility in common organic
solvents such as dichloromethane, tetrahydrofuran (THF), and dimethylformamide (DMF).[3]
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Table 1: Physical and Chemical Properties of 4-

Nitrophenethyl Bromide

Property Value Reference(s)

CAS Number 5339-26-4 [4]

Molecular Formula CsHsBrNO2 [4]

Molecular Weight 230.06 g/mol

Appearance Light ye-zllow to pale brown 3]
crystalline powder

Melting Point 67-69 °C

Boiling Point 116 °C at 0.2 mmHg [5]

Density 1.562 g/cm3 [6]

Refractive Index 1.595 [6]
Sparingly soluble in water;

Solubility Soluble in dichloromethane, [3]

THF, DMF

Table 2: Spectroscopic Data of 4-Nitrophenethyl

Bromide

Spectrum Type Key Datal/Signals

Reference(s)

[6]7]
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Molecular ion peak and
Mass Spectrometry (MS) fragmentation pattern
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Synthesis of 4-Nitrophenethyl Bromide

The synthesis of 4-Nitrophenethyl bromide is most commonly achieved through the
bromination of 4-nitrophenethyl alcohol. This reaction is a standard transformation in organic
synthesis and can be accomplished using various brominating agents.

Experimental Protocol: Synthesis from 4-Nitrophenethyl
Alcohol

This protocol describes a common laboratory-scale synthesis of 4-Nitrophenethyl bromide
from 2-(4-nitrophenyl)ethanol.

Materials:

2-(4-Nitrophenyl)ethanol

e Phosphorus tribromide (PBr3) or Triphenylphosphine (PPhs) and Carbon tetrabromide (CBra)

e Dichloromethane (CH2Cl2)

o Saturated sodium bicarbonate solution (NaHCOs)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

« Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve 2-(4-nitrophenyl)ethanol in anhydrous
dichloromethane. Cool the solution in an ice bath.

e Bromination: Slowly add the brominating agent to the cooled solution.
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o Using PBr3: Add phosphorus tribromide dropwise to the stirred solution. The reaction is
typically exothermic.

o Using PPhs/CBra (Appel Reaction): Add triphenylphosphine and carbon tetrabromide to
the solution.

» Reaction Monitoring: Allow the reaction to stir at 0 °C and then warm to room temperature.
Monitor the progress of the reaction by thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, quench the reaction by carefully adding saturated
sodium bicarbonate solution. Separate the organic layer and wash it sequentially with water
and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the
crude product.

 Purification: Purify the crude 4-Nitrophenethyl bromide by column chromatography on
silica gel, using a mixture of hexane and ethyl acetate as the eluent.

o Characterization: Confirm the identity and purity of the product using techniques such as
NMR, IR, and mass spectrometry, and by measuring its melting point.

Applications in Research and Drug Development

The primary utility of 4-Nitrophenethyl bromide lies in its role as a versatile electrophile in
alkylation reactions.[2] The presence of the electron-withdrawing nitro group enhances the
reactivity of the benzylic position, making the bromide a good leaving group in nucleophilic
substitution reactions.

Key Applications:

» Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of various active
pharmaceutical ingredients (APIs).[2] The 4-nitrophenethyl moiety can be introduced into a
target molecule, and the nitro group can be subsequently reduced to an amine, providing a
handle for further functionalization.
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e Agrochemical Development: 4-Nitrophenethyl bromide is also utilized in the synthesis of
novel pesticides and herbicides.[2]

e Fine Chemical Research: In academic and industrial research, it serves as a starting
material for the preparation of a wide range of nitroaromatic compounds and other complex
organic molecules.[2]

» Biochemical Probes: It has been used as a substrate for studying enzymes such as
glutathione S-transferases (GSTs).[5]
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Caption: A general workflow for the synthesis of 4-Nitrophenethyl bromide.

Reactivity and Application Pathway
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Caption: Reactivity and major applications of 4-Nitrophenethyl bromide.

Conclusion

4-Nitrophenethyl bromide is a cornerstone intermediate in modern organic synthesis, with
significant applications in the development of pharmaceuticals and agrochemicals. Its well-
defined chemical properties and predictable reactivity make it an invaluable tool for researchers
and drug development professionals. While the historical origins of its discovery are not
prominently documented, its continued importance in synthetic chemistry is undeniable. This
guide provides a foundational understanding of this key molecule, from its fundamental

properties to its practical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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